Cas no 919091-20-6 (Pyridine, 2-(diphenylphosphino)-6-(5'-phenyl[1,1':3',1''-terphenyl]-2'-yl)-)

Pyridine, 2-(diphenylphosphino)-6-(5'-phenyl[1,1':3',1''-terphenyl]-2'-yl)- structure
919091-20-6 structure
Product Name:Pyridine, 2-(diphenylphosphino)-6-(5'-phenyl[1,1':3',1''-terphenyl]-2'-yl)-
CAS No:919091-20-6
MF:C41H30NP
MW:567.657371044159
CID:766668
PubChem ID:15942418
Update Time:2025-04-19

Pyridine, 2-(diphenylphosphino)-6-(5'-phenyl[1,1':3',1''-terphenyl]-2'-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-(diphenylphosphino)-6-(5'-phenyl[1,1':3',1''-terphenyl]-2'-yl)-
    • ARPYPHOS
    • diphenyl-[6-(2,4,6-triphenylphenyl)pyridin-2-yl]phosphane
    • DTXSID70580026
    • MFCD10000870
    • 2-(DIPHENYLPHOSPHINO)-6-(2,4,6-TRIPHENYLPHENYL)PYRIDINE
    • 919091-20-6
    • AKOS025394917
    • 2-(Diphenylphosphino)-6-(5'-phenyl[1,1':3',1''-terphenyl]-2'-yl)-pyridine
    • Inchi: 1S/C41H30NP/c1-6-17-31(18-7-1)34-29-37(32-19-8-2-9-20-32)41(38(30-34)33-21-10-3-11-22-33)39-27-16-28-40(42-39)43(35-23-12-4-13-24-35)36-25-14-5-15-26-36/h1-30H
    • InChI Key: NXQXGCPNDCCWTP-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC(C2=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)C=C2C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 567.211586959g/mol
  • Monoisotopic Mass: 567.211586959g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 7
  • Complexity: 751
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.4
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Melting Point: 185-195 °C
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